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Efficacy Comparison at a Glance

Disease /
Pathogen

Trifloxystrobin
Performance

Kresoxim-methyl
Performance

Experimental Context &
Key Findings

Cercospora
Leaf Spot
(Cercospora
beticola) [1]

Most efficient
strobilurin tested [1]

Provided only poor
disease control [1]

Field conditions:
Trifloxystrobin and

pyraclostrobin were top
performers; azoxystrobin was

modest; kresoxim-methyl was
least effective [1].

Powdery
Mildew
(Erysiphe betae)
[2]

Provided effective
control, reducing

disease severity [2]

Provided effective
control, reducing

disease severity [2]

Field conditions: Both
fungicides significantly

reduced disease compared to
untreated controls. Mixtures

with DMI fungicides were
highly effective [2].

Sunflower
Downy Mildew
(Plasmopara
halstedii) [3]

Better/Best efficacy.
Required lower

concentration (2 μg

Less effective than
trifloxystrobin. Required

higher concentration (5

Lab, greenhouse, and field
conditions: Trifloxystrobin

showed better curative
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Disease /
Pathogen

Trifloxystrobin
Performance

Kresoxim-methyl
Performance

Experimental Context &
Key Findings

ml⁻¹) to inhibit
zoospores [3]

μg ml⁻¹) to inhibit
zoospores [3]

activity and more stable
residual activity after rain [3].

Experimental Protocols Overview

The data in the table above is derived from standardized experimental designs. Here are the typical

methodologies used in these field and laboratory studies.

Field Trial Protocol for Foliar Diseases [1] [2]

This protocol is common for evaluating diseases like Cercospora leaf spot and powdery mildew.

1. Experimental Design: Trials are established in randomized complete blocks with multiple

replications to ensure statistical reliability.
2. Fungicide Application: Fungicides are applied at recommended field rates using standard spray

equipment. Applications often begin before disease onset and continue on a 7- to 14-day schedule.
3. Disease Assessment: Researchers visually assess disease severity on leaves at multiple time

points throughout the season. The Area Under the Disease Progress Curve (AUDPC) is calculated
to provide an integrated measure of disease over time.

4. Efficacy Calculation: Control efficacy is calculated by comparing the AUDPC in treated plots to
the AUDPC in non-treated control plots.

5. Data Analysis: Treatment effects are analyzed using analysis of variance (ANOVA), and mean
values are separated using appropriate statistical tests.

Laboratory Bioassay for Pathogen Inhibition [3]

This method is used to determine the direct effect of the fungicide on fungal structures, such as spore

germination.

1. Preparation of Fungicide Dilutions: A range of concentrations of each fungicide is prepared in a
growth medium or water.

2. Pathogen Exposure: Fungal spores or other structures are exposed to the fungicide solutions.
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3. Incubation and Assessment: The solutions are incubated under conditions favorable for

germination or growth. After a set period, researchers measure the percentage of inhibition of
germination or growth relative to an untreated control.

4. Dose-Response Analysis: The effective concentration required to inhibit germination or growth by
50% (EC₅₀) can be determined from this data.

Mechanism of Action and Resistance

Understanding how these fungicides work is crucial for their effective application and for managing

resistance.
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Strobilurin Fungicide
(Trifloxystrobin, Kresoxim-methyl)

Binds to Qo Site
of Cytochrome b

Inhibits

Blocks Electron Transfer
in Mitochondrial Respiration

Disrupts Energy Production
(Fungus runs out of energy)

Fungal Cell Death

Single Gene Mutation
(G143A) in Target Site

Resistance Development

Causes

Prevents
Binding

Click to download full resolution via product page

This diagram illustrates the Qo Inhibitor (QoI) fungicide mechanism and resistance development

common to all strobilurins [2] [4] [5]. A single point mutation (such as G143A) in the target site can block

fungicide binding, leading to high-level resistance [4] [6] [5]. This is why resistance management is critical.
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Practical Application and Resistance Management

To preserve the long-term efficacy of these fungicides, adhere to the following strategies [4] [5]:

Limit Use Frequency: Do not exceed 2 sequential applications of any strobilurin fungicide.

Strobilurins should ideally make up no more than one-third of your total seasonal fungicide
applications.

Use in Mixtures or Rotations: Always tank-mix or rotate strobilurins with fungicides from different
FRAC (Fungicide Resistance Action Committee) groups, particularly those with multi-site modes of

action (e.g., chlorothalonil, mancozeb) or different single-site inhibitors (e.g., DMI fungicides) [1] [5].
Prioritize Preventive Application: Apply these fungicides before or during the very early stages
of infection, as their greatest strength is inhibiting spore germination [5].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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